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Compound of Interest

Compound Name: Tazide

Cat. No.: B15551996 Get Quote

Disclaimer: The term "Tazide" is ambiguous. This guide provides safety protocols for the

general class of chemical compounds known as azides. Researchers, scientists, and drug

development professionals should always consult the specific Safety Data Sheet (SDS) for the

particular azide compound being used.

Azides are highly reactive and potentially explosive compounds that also possess significant

toxicity.[1] Strict adherence to safety protocols is paramount to mitigate the risks associated

with their handling. Exposure can occur through inhalation, ingestion, or skin absorption, with

symptoms ranging from skin and eye irritation to severe health complications affecting the

heart, brain, and central nervous system.[1][2][3]

Personal Protective Equipment (PPE)
When handling azides, especially in powder form or in concentrations greater than 5%, it is

mandatory to work within a properly functioning chemical fume hood.[3] The following personal

protective equipment must be worn:

Eye Protection: Chemical safety goggles are required. In addition, a face shield should be

used when there is a risk of splashing or explosion.

Hand Protection: Nitrile gloves are recommended. For prolonged contact or when handling

more hazardous azides, double-gloving or using thicker, chemical-resistant gloves is

advised.[3] Gloves should be inspected before use and removed immediately if

contaminated.
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Protective Clothing: A lab coat, long pants, and closed-toe shoes are essential to protect the

skin.[3]

Respiratory Protection: For situations where fume hood use is not feasible or in the event of

a spill, a NIOSH-approved respirator with appropriate cartridges for acid gases and organic

vapors may be necessary.

Quantitative Exposure Limits
The following table summarizes the recommended airborne exposure limits for sodium azide

and hydrazoic acid.

Chemical Agency
Exposure Limit
(Time-Weighted
Average)

Ceiling Limit
(Should Not Be
Exceeded)

Sodium Azide NIOSH - 0.3 mg/m³

ACGIH - 0.29 mg/m³

Hydrazoic Acid NIOSH - 0.1 ppm

ACGIH - 0.11 ppm

Source: NJ Department of Health Hazardous Substance Fact Sheet[4]

Experimental Workflow for Handling Azides
The following diagram outlines the standard operating procedure for the safe handling of azide

compounds in a laboratory setting.
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Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area in a chemical fume hood

Weigh solid azide using a non-metal spatula

Dissolve in a non-halogenated solvent

Perform reaction, avoiding contact with metals and strong acids

Quench excess azide if necessary

Dispose of dilute solutions (<0.02%) down the drain with copious amounts of water Collect concentrated waste in a labeled, non-metallic container for hazardous waste pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15551996?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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